Cas no 19244-22-5 (2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)-)

• Product Name: 2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)-
• CAS No: 19244-22-5
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 136436
• PubChem ID: 53422105
• Update Time: 2025-04-19

2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)-
• 4-methyl-4-(4-nitrophenyl)-dihydro-3H-pyran-2,6-dione
• 4-methyl-4-(4-nitrophenyl)oxane-2,6-dione
• 2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)
• 3-methyl-3-(4-nitro-phenyl)-pentanedioic acid anhydride
• Glutaricanhydride,3-methyl-3-(p-nitrophenyl)-(8CI)
• 19244-22-5
• A813827
• DTXSID80697957

• Inchi： 1S/C12H11NO5/c1-12(6-10(14)18-11(15)7-12)8-2-4-9(5-3-8)13(16)17/h2-5H,6-7H2,1H3
• InChI Key： HLQRSZCCNPGNON-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(C2C=CC(=CC=2)[N+](=O)[O-])CC1=O)=O

Computed Properties

• Exact Mass: 249.06400
• Monoisotopic Mass: 249.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 89.19000
• LogP: 2.23930